Cas no 57899-80-6 (L-Valinamide, L-lysyl-L-prolyl-)
57899-80-6 structure
Product Name:L-Valinamide, L-lysyl-L-prolyl-
CAS No:57899-80-6
MF:C16H31N5O3
MW:341.449043512344
CID:335542
PubChem ID:7019758
Update Time:2025-04-19
L-Valinamide, L-lysyl-L-prolyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Valinamide, L-lysyl-L-prolyl-
- (2S)-N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]-1-[(2S)-2,6-diaminohexanoyl]pyrrolidine-2-carboxamide
- (S)-1-(L-Lysyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
- 57899-80-6
- DTXSID30427165
- SCHEMBL10702151
-
- Inchi: 1S/C16H31N5O3/c1-10(2)13(14(19)22)20-15(23)12-7-5-9-21(12)16(24)11(18)6-3-4-8-17/h10-13H,3-9,17-18H2,1-2H3,(H2,19,22)(H,20,23)/t11-,12-,13-/m0/s1
- InChI Key: WHYFLVYSZQFSHS-AVGNSLFASA-N
- SMILES: O=C([C@H](CCCCN)N)N1CCC[C@H]1C(N[C@H](C(N)=O)C(C)C)=O
Computed Properties
- Exact Mass: 341.24268987g/mol
- Monoisotopic Mass: 341.24268987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 145Ų
L-Valinamide, L-lysyl-L-prolyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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